Cas no 874287-96-4 (B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid)

• Product Name: B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid
• CAS No: 874287-96-4
• MF: C₁₄H₁₃BClNO₃
• MW: 289.521922826767
• MDL: MFCD31648858
• CID: 4672797
• PubChem ID: 138991720
• Update Time: 2025-06-11

B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[4-[[[(4-chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid
• (4-((4-Chlorobenzyl)carbamoyl)phenyl)boronic acid
• (4-{[(4-chlorophenyl)methyl]carbamoyl}phenyl)boronic acid
• 4-(4-chlorobenzylcarbamoyl)phenylboronic acid
• D94044
• CS-0457595
• 874287-96-4
• [4-[(4-chlorophenyl)methylcarbamoyl]phenyl]boronic acid
• AS-71864
• (4-([(4-CHLOROPHENYL)METHYL]CARBAMOYL)PHENYL)BORONIC ACID
• AKOS037646997
• B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid

• MDL： MFCD31648858
• Inchi： 1S/C14H13BClNO3/c16-13-7-1-10(2-8-13)9-17-14(18)11-3-5-12(6-4-11)15(19)20/h1-8,19-20H,9H2,(H,17,18)
• InChI Key： HVKLCLAPRJJDSV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 289.0677011 g/mol
• Monoisotopic Mass: 289.0677011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• Molecular Weight: 289.52

Additional information on B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid

Introduction to B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic Acid (CAS No. 874287-96-4)

B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid, with the CAS number 874287-96-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This boronic acid derivative is particularly valued for its utility in various synthetic applications, including the construction of complex molecular architectures and the facilitation of cross-coupling reactions. The compound's unique structural features, characterized by a B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl] moiety, make it a versatile tool for chemists and biologists working on innovative drug discovery programs.

The significance of this compound in modern chemistry cannot be overstated. Boronic acids, in general, are known for their ability to participate in reversible bonding interactions, which are pivotal in the development of dynamic covalent chemistry. The presence of a boronic acid functional group in B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid enhances its reactivity and makes it an excellent candidate for Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in organic synthesis, enabling the formation of carbon-carbon bonds that are essential for constructing complex organic molecules.

In recent years, there has been a surge in research focused on the applications of boronic acids in pharmaceuticals. The ability to form stable yet dynamic bonds makes boronic acids particularly useful in the design of protease inhibitors and other enzyme-targeting agents. The 4-Chlorophenyl substituent in B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid introduces a region of electronic richness that can influence the compound's interaction with biological targets. This feature has been leveraged in several studies aimed at developing novel therapeutic agents.

One of the most compelling aspects of B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid is its role in the synthesis of advanced materials. Boronic acids have been explored as components in smart materials that can respond to environmental stimuli, such as changes in pH or temperature. The incorporation of this compound into polymers and other materials has led to the development of innovative coatings and adhesives with enhanced functionality. These materials are particularly relevant in industries where precision and adaptability are critical.

The pharmaceutical industry has also seen significant benefits from the use of B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid. Its ability to participate in cross-coupling reactions has made it a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have utilized this compound to develop new drugs that target a wide range of diseases, from cancer to infectious disorders. The efficiency and selectivity offered by these reactions have streamlined drug development processes, reducing both time and cost.

The chemical properties of B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid are further enhanced by its solubility characteristics. Unlike many boronic acids, which can be poorly soluble in common solvents, this compound exhibits good solubility in both polar and non-polar media. This property makes it easier to handle and integrate into various synthetic protocols without compromising reaction efficiency. Such versatility is crucial for industrial applications where scalability and reproducibility are paramount.

In conclusion, B-[4-[[[(4-Chlorophenyl)methyl]amino]carbonyl]phenyl]Boronic acid (CAS No. 874287-96-4) represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to push the boundaries of molecular design. As our understanding of its properties continues to grow, so too will its applications across multiple scientific disciplines. The future holds great promise for this remarkable compound as it continues to play a pivotal role in shaping the next generation of innovative therapies and materials.